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Introduction

3-Hydroxy-2-methoxybenzaldehyde, also known as o-vanillin or 3-methoxysalicylaldehyde, is

a significant organic compound utilized as a precursor in the synthesis of various

pharmaceuticals, fragrance chemicals, and other specialty chemicals.[1][2] It is an isomer of

the widely known vanillin (4-hydroxy-3-methoxybenzaldehyde). The synthesis of o-vanillin from

guaiacol (2-methoxyphenol), a readily available starting material often derived from lignin, is a

key transformation in organic chemistry.[3][4] This document outlines established protocols for

the ortho-formylation of guaiacol to produce 3-hydroxy-2-methoxybenzaldehyde, focusing on

methods that offer high regioselectivity and yield.

Reaction Overview: Ortho-Formylation of Guaiacol

The introduction of a formyl (-CHO) group onto an aromatic ring is known as formylation. For

the synthesis of 3-Hydroxy-2-methoxybenzaldehyde from guaiacol, the formyl group must be

directed to the position ortho to the hydroxyl group. Several methods are effective for the ortho-

formylation of phenols.[5][6] Key strategies include the Reimer-Tiemann reaction, the Duff

reaction, and magnesium-mediated formylation.

Reimer-Tiemann Reaction: This method employs chloroform and a strong base to generate

dichlorocarbene, which acts as the electrophile.[5][7] The reaction typically favors ortho-

formylation for phenols.[8]
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Duff Reaction: This reaction uses hexamethylenetetramine as the formylating agent and is

also known to favor ortho-substitution on phenolic compounds.[9]

Magnesium-Mediated Formylation: This highly regioselective method utilizes a magnesium

salt to form a magnesium phenoxide complex, which then directs ortho-formylation by

paraformaldehyde.[10][11] This method is often preferred due to its high yields and

selectivity for the ortho product.[6]

Below is a general reaction scheme for the synthesis.
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Workflow for Magnesium-Mediated Formylation

Start: Assemble Dry Glassware
under Inert Atmosphere

Add MgCl₂, Paraformaldehyde,
Anhydrous Solvent, and Triethylamine

Stir for 10-15 minutes

Add Guaiacol Dropwise

Heat to Reflux
(2-4 hours)

Cool to Room Temperature

Dilute with Ether/EtOAc
and Perform Aqueous Wash

(HCl, H₂O)

Dry Organic Layer (MgSO₄)
and Filter

Concentrate via
Rotary Evaporation

Purify Crude Product
(Chromatography/Recrystallization)

End: Obtain Pure
3-Hydroxy-2-methoxybenzaldehyde

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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